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Compound of Interest

Compound Name: Methyl Syringate

Cat. No.: B155107 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Methyl Syringate, including detailed operational and disposal

plans. By offering procedural, step-by-step guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Essential Safety Information at a Glance
Methyl Syringate is a chemical compound that requires careful handling to mitigate potential

risks. It is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to proper safety protocols is crucial to ensure the well-being of laboratory

personnel and to prevent environmental contamination.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for Methyl
Syringate.
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Property Value

Molecular Formula C₁₀H₁₂O₅

Molecular Weight 212.2 g/mol

GHS Classification

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[1]

Hazard Statements
H302: Harmful if swallowed; H410: Very toxic to

aquatic life with long lasting effects[1]

Occupational Exposure Limits (OELs)
No occupational exposure limit values have

been established for this product.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate Personal Protective Equipment is non-negotiable when handling Methyl
Syringate. The following PPE is required to minimize exposure and ensure personal safety.

PPE Workflow Diagram

Required Personal Protective Equipment

Specific Recommendations

Eye Protection

Safety goggles with side-shields

Hand Protection

Protective gloves (e.g., nitrile)

Body Protection

Impervious clothing (e.g., lab coat)

Respiratory Protection

Suitable respirator

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for Handling Methyl Syringate.
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Eye Protection: Wear safety goggles with side-shields to protect against splashes.[1]

Hand Protection: Use protective gloves, such as nitrile gloves, to prevent skin contact.[1]

Body Protection: An impervious lab coat or other protective clothing is necessary to shield

the body.[1]

Respiratory Protection: In areas with inadequate ventilation or when dust or aerosols may be

generated, a suitable respirator should be worn.[1]

Step-by-Step Handling and Storage Protocols
Proper handling and storage are critical to maintaining a safe laboratory environment and

preserving the integrity of Methyl Syringate.

Safe Handling Procedures
Ventilation: Always handle Methyl Syringate in a well-ventilated area. The use of a chemical

fume hood is recommended to minimize inhalation exposure.[1]

Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin, as well as

inhalation of dust or aerosols.[1]

Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[1]

Storage Guidelines
Container: Keep the container tightly sealed to prevent contamination and leakage.[1]

Location: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Temperature: For long-term storage, it is recommended to store the powder at -20°C and

solutions in a solvent at -80°C.[1]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[1]
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Emergency Procedures: Spill and First Aid
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Spill Response
Ensure Safety: Evacuate personnel from the immediate area and ensure adequate

ventilation.[1]

Personal Protection: Wear full personal protective equipment, including a respirator, before

attempting to clean the spill.[1]

Containment: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.[1]

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with

alcohol.[1]

Disposal: Collect all contaminated materials in a sealed container for disposal as hazardous

waste.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

center or physician immediately.[1]

Disposal Plan: Responsible Waste Management
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The disposal of Methyl Syringate and its containers must be handled with care to prevent

environmental harm.

Disposal Workflow Diagram

Waste Generation

Disposal Procedure

Unused Methyl Syringate

Collect in a properly labeled, sealed container

Contaminated PPE, spill cleanup materials

Store temporarily in a designated hazardous waste area

Contact a licensed professional waste disposal service

Dispose in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for the disposal of Methyl Syringate waste.

Disposal Steps
Waste Collection: Collect unused Methyl Syringate and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed container.
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Regulatory Compliance: All waste disposal must be conducted in accordance with prevailing

country, federal, state, and local regulations.[1] It is the responsibility of the waste generator

to properly characterize and classify the waste.

Professional Disposal: It is highly recommended to contact a licensed professional waste

disposal service to manage the disposal of this material.[2] Common disposal methods for

chemical waste of this nature include incineration or other forms of chemical treatment,

which should be performed by qualified professionals at a permitted facility.

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of in the same manner as the unused product.[2] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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